6-[4-(5-Ethylpyrimidin-2-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine

• IUPAC Name: 6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine
• InChI: InChI=1S/C16H23N7/c1-4-13-11-17-16(18-12-13)23-9-7-22(8-10-23)15-6-5-14(19-20-15)21(2)3/h5-6,11-12H,4,7-10H2,1-3H3
• InChI Key: FXVOJXPIZDNVGI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)N2CCN(CC2)C3=NN=C(C=C3)N(C)C
• Molecular Formula: C16H23N7
• Molecular Weight: 313.40 g/mol

Description

This compound is a derivative of pyrimidine and piperazine. It is known to inhibit S6K1, a kinase involved in the PIK3/mTOR signaling pathway. This pathway is implicated in diseases including diabetes, obesity, and cancer.

Molecular Structure Analysis

The molecular structure of this compound involves a pyrimidine ring attached to a piperazine ring. The compound binds to the ATP binding site of the S6K1 kinase domain, lying along the P-loop.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 390.41. It is a solid at room temperature and should be stored in a dry place, preferably under -20C.

Mechanism of Action

This compound acts as an inhibitor of the S6K1 kinase. It binds to the ATP binding site of the S6K1 kinase domain, lying along the P-loop.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.